N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H22F2N2O3/c1-21(22,23)15-4-2-5-16(13-15)24-20(26)25-9-3-6-17(25)14-7-8-18-19(12-14)28-11-10-27-18/h2,4-5,7-8,12-13,17H,3,6,9-11H2,1H3,(H,24,26)
• InChI Key: XJVULOYIMOTVLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)NC(=O)N2CCCC2C3=CC4=C(C=C3)OCCO4)(F)F
• Molecular Formula: C21H22F2N2O3
• Molecular Weight: 388.4 g/mol

Description

N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide is a complex organic compound characterized by its unique structure, which includes a difluoroethyl group, a benzodioxin ring, and a pyrrolidine carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide typically involves multiple steps, starting with the preparation of the key intermediates. The process may include:

Formation of the difluoroethyl group:

Synthesis of the benzodioxin ring: The benzodioxin ring is formed through a cyclization reaction involving a dihydroxybenzene derivative and an appropriate dihalide.

Coupling reactions:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be employed to modify the functional groups, such as reducing the carboxamide to an amine.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction could produce amines or alcohols.

Scientific Research Applications

N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: The compound may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide exerts its effects involves interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide shares structural similarities with other compounds containing difluoroethyl groups, benzodioxin rings, or pyrrolidine carboxamide moieties.
• Examples include compounds like N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide analogs with variations in the substituents on the phenyl or pyrrolidine rings.

Uniqueness

The uniqueness of N-[3-(1,1-difluoroethyl)phenyl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine-1-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties